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Compound of Interest

Compound Name: Disperse Black 9

Cat. No.: B1585380

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of C.l. Disperse
Black 9 in various organic solvents. This information is critical for a range of applications, from
textile dyeing and ink formulation to its use as a non-volatile coloring agent in scientific
research and product development. This document compiles available quantitative data, details
a representative experimental protocol for solubility determination, and provides a visual
workflow for this procedure.

Quantitative Solubility Data

Disperse Black 9 (CAS No. 12222-69-4), a monoazo dye, is characterized by its lipophilic
nature, which renders it sparingly soluble in water but soluble in several organic solvents.[1]
The following table summarizes the available quantitative solubility data for Disperse Black 9.

Solvent Chemical Formula Solubility (mg/mL) Temperature (°C)

Ethanol C2HsOH 28.3-425 Not Specified

Dimethyl Sulfoxide »
(CHs)2S0 95.8 -146.8 Not Specified

(DMSO)

Water H20 0.82-1.24 Not Specified
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Data sourced from the European Commission, Scientific Committee on Consumer Safety
(SCCS), Opinion on Disperse Black 9 (SCCS/1233/09). The document does not specify the
experimental conditions under which this data was obtained.

Qualitative assessments indicate that Disperse Black 9 is also soluble in acetone and
benzene, though specific quantitative data is not readily available in the reviewed literature.[2]

Experimental Protocol for Solubility Determination

While the precise methodology used to obtain the data above was not detailed in the source
document, a standard and widely accepted method for determining the solubility of dyes in
organic solvents is the Saturation Shake-Flask Method followed by spectrophotometric or
gravimetric analysis. This protocol is analogous to the OECD Test Guideline 105 for water
solubility and can be adapted for organic solvents.

Objective

To determine the equilibrium solubility of Disperse Black 9 in a specified organic solvent at a
constant temperature.

Materials and Equipment

o Disperse Black 9 (analytical standard)

¢ Organic solvent of interest (e.g., ethanol, DMSO, acetone)
e Analytical balance

» Thermostatic shaker or incubator

e Centrifuge

e Syringe filters (0.45 um, solvent-compatible)

e Volumetric flasks and pipettes

o UV-Vis Spectrophotometer or a drying oven and desiccator
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Methodology

Part 1: Preparation of a Saturated Solution

Sample Preparation: Add an excess amount of Disperse Black 9 to a series of glass vials or
flasks. The excess solid is crucial to ensure that the solvent becomes saturated.

Solvent Addition: Accurately add a known volume of the organic solvent to each vial.

Equilibration: Seal the vials and place them in a thermostatic shaker set to a constant
temperature (e.g., 25 °C). The samples should be agitated for a sufficient period (typically
24-48 hours) to ensure that equilibrium is reached. A preliminary study may be necessary to
determine the optimal equilibration time.

Sedimentation: After equilibration, allow the vials to stand at the same constant temperature
for several hours to allow the excess solid to settle.

Part 2: Analysis of the Saturated Solution

Two common methods for determining the concentration of the dissolved dye are

spectrophotometry and gravimetric analysis.

A. Spectrophotometric Method

Wavelength of Maximum Absorbance (Amax) Determination: Prepare a dilute stock solution
of Disperse Black 9 in the solvent. Scan the solution with a UV-Vis spectrophotometer to
determine the Amax.

Calibration Curve: Prepare a series of standard solutions of known concentrations from the
stock solution. Measure the absorbance of each standard at the Amax and plot a calibration
curve of absorbance versus concentration.

Sample Analysis: Carefully withdraw a sample of the clear supernatant from the equilibrated
vials. To avoid disturbing the sediment, this is often done with a syringe. Filter the sample
through a 0.45 pm syringe filter into a clean vial.

Dilution and Measurement: Accurately dilute the filtered saturated solution with the solvent to
a concentration that falls within the linear range of the calibration curve. Measure the
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absorbance of the diluted sample at Amax.

o Calculation: Use the equation of the line from the calibration curve to determine the
concentration of the diluted sample. The solubility of Disperse Black 9 in the solvent is then
calculated by accounting for the dilution factor.

B. Gravimetric Method

o Sample Collection: Carefully withdraw a known volume of the clear, saturated supernatant
using a pre-weighed volumetric pipette after filtration through a 0.45 um syringe filter.

e Solvent Evaporation: Transfer the filtered solution to a pre-weighed, clean, and dry
evaporating dish. Place the dish in a drying oven at a temperature sufficient to evaporate the
solvent without decomposing the dye. A vacuum oven is recommended for heat-sensitive
compounds.

» Drying to a Constant Weight: Continue drying until all the solvent has evaporated. Cool the
dish in a desiccator and weigh it on an analytical balance. Repeat the drying and weighing
cycles until a constant weight is achieved.

» Calculation: The mass of the dissolved dye is the final constant weight of the dish and
residue minus the initial weight of the empty dish. The solubility is then calculated by dividing
the mass of the dye by the volume of the solution taken.

Visualized Experimental Workflow

The following diagram illustrates the logical workflow for determining the solubility of Disperse
Black 9 in an organic solvent using the saturation shake-flask method.
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Workflow for Solubility Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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